2-(Phenylamino)-5-[(thiophen-2-ylacetyl)amino]-1,3-thiazole-4-carboxamide

• Molecular Formula: C16H14N4O2S2
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 2-anilino-5-[(2-thiophen-2-ylacetyl)amino]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H14N4O2S2/c17-14(22)13-15(19-12(21)9-11-7-4-8-23-11)24-16(20-13)18-10-5-2-1-3-6-10/h1-8H,9H2,(H2,17,22)(H,18,20)(H,19,21)
• InChI Key: KUNZSFIRSLRNJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC(=C(S2)NC(=O)CC3=CC=CS3)C(=O)N

Description

2-(Phenylamino)-5-[(thiophen-2-ylacetyl)amino]-1,3-thiazole-4-carboxamide is a complex organic compound that has garnered interest due to its unique structural features and potential applications in various scientific fields. This compound consists of a thiazole ring substituted with phenylamino and thiophen-2-ylacetyl groups, making it a versatile molecule for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Phenylamino)-5-[(thiophen-2-ylacetyl)amino]-1,3-thiazole-4-carboxamide typically involves multi-step organic reactions. One common method includes the reaction of 2-aminothiazole with phenyl isocyanate to form the phenylamino derivative. This intermediate is then reacted with thiophene-2-acetyl chloride under basic conditions to yield the final product. The reaction conditions often require controlled temperatures and the use of solvents like dichloromethane or tetrahydrofuran.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(Phenylamino)-5-[(thiophen-2-ylacetyl)amino]-1,3-thiazole-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the phenylamino or thiophen-2-ylacetyl groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acidic medium or potassium permanganate in neutral or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted thiazole derivatives.

Scientific Research Applications

2-(Phenylamino)-5-[(thiophen-2-ylacetyl)amino]-1,3-thiazole-4-carboxamide has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of 2-(Phenylamino)-5-[(thiophen-2-ylacetyl)amino]-1,3-thiazole-4-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 2-Phenylamino-1,3-thiazole-4-carboxamide
• Thiophene-2-acetyl derivatives
• Phenylamino-thiazole derivatives

Uniqueness

2-(Phenylamino)-5-[(thiophen-2-ylacetyl)amino]-1,3-thiazole-4-carboxamide stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties